Cas no 129-73-7 (Leucomalachite green)

Leucomalachite green (LMG) is a reduced, colorless form of malachite green, commonly used as a precursor or metabolite in analytical and biochemical applications. Its key advantage lies in its role as a chromogenic substrate, which oxidizes to form the intensely colored malachite green, making it valuable in detection assays, particularly for peroxidase activity and residue analysis in food safety testing. LMG offers high sensitivity and specificity in trace analysis, enabling precise quantification in complex matrices. Its stability in reduced form ensures reliable performance in laboratory settings. The compound is also employed in environmental monitoring and forensic investigations due to its distinct reactivity and detectability.
Leucomalachite green structure
Leucomalachite green structure
Product Name:Leucomalachite green
CAS No:129-73-7
MF:C23H26N2
MW:330.465945720673
MDL:MFCD00008315
CID:81998
PubChem ID:24847677
Update Time:2025-05-21

Leucomalachite green Chemical and Physical Properties

Names and Identifiers

    • N,N,N',N'-tetramethyl-4,4'-benzylidenedianiline
    • Leucomalachite Green
    • 4,4'-Benzylidenebis(N,N-dimethylaniline)
    • 4,4'-Bis(dimethylamino)triphenylmethane
    • 4,4'-Tetramethyldiaminotriphenylmethane
    • 4-[[4-(dimethylamino)phenyl]-phenylmethyl]-N,N-dimethylaniline
    • LeucoMalachite Green, pure
    • C.I. Basic Green 4, leuco base
    • Malachite green leuco base
    • NSC 36379
    • LMG
    • Me2 N-4,4′
    • LeucoMalachit
    • Leucomalachite een
    • malachitegreenleuco
    • LeucoMalachite Gree
    • Malachite green leuco
    • LABOTEST-BB LT00159906
    • Bis(4,4'-(dimethylamino)phenyl)phenyl methane
    • 3btl
    • NS00010601
    • 4,4'-Bis(N,N-dimethylaminophenyl)phenylmethane
    • 4,4'-(Phenylmethylene)bis(N,N-dimethylbenzenamine)
    • AS-10441
    • CHEMBL1898627
    • BRN 2140506
    • 4-13-00-00481 (Beilstein Handbook Reference)
    • Tetramethyldiaminotriphenylmethane
    • AI3-22125
    • Tox21_302103
    • CS-0010212
    • EINECS 204-961-9
    • B0419
    • Bis[p-(N,N-dimethylamino)phenyl]phenylmethane
    • CCRIS 8665
    • MalachitgrA(1/4)n
    • Benzenamine,4,4'-(phenylmethylene)bis[N,N-dimethyl-
    • 3btc
    • Benzenamine,4'-(phenylmethylene)bis[N,N-dimethyl-
    • LeucoMalachiteGreen
    • CAS-129-73-7
    • NCGC00164047-01
    • HSDB 8047
    • Leucomalachite Green, certified reference material, TraceCERT(R)
    • Bis(p-dimethylaminophenyl)phenylmethane
    • MFCD00008315
    • UNII-8U61G37Z20
    • D88641
    • 4,4'-Benzylidene bis(N,N-dimethylaniline)
    • Aniline,4'-benzylidenebis[N,N-dimethyl-
    • Q27271024
    • 8U61G37Z20
    • p,p'-Benzylidenebis(N,N-dimethylaniline)
    • HY-D0300
    • Leucomalachite green 10 microg/mL in Cyclohexane
    • Benzenamine, 4,4'-(phenylmethylene)bis(N,N-dimethyl-
    • DTXSID7031531
    • FT-0670767
    • Benzenamine, 4,4'-(phenylmethylene)bis[N,N-dimethyl-
    • NCGC00255258-01
    • NSC36379
    • SCHEMBL61350
    • Leucomalachite Green 4,4'-Benzylidenebis(N,N-dimethylaniline))
    • 129-73-7
    • 4,4'-(phenylmethylene)bis(N,N-dimethylaniline)
    • CHEBI:181416
    • Bis[4,4'-(dimethylamino)phenyl]phenyl methane
    • 4,N-dimethylaminophenyl)phenylmethane
    • Leuco malachite green
    • p,N-dimethylaniline)
    • Leucomalachite green-methyl-13C4, 98%, 98 atom%13C
    • FT-0631756
    • DTXCID5011531
    • N-(4-[[4-(Dimethylamino)phenyl](phenyl)methyl]phenyl)-N,N-dimethylamine #
    • p,p'-Benzylidene bis(N,N-dimethylaniline)
    • W-109477
    • AKOS015903777
    • Bis(p-(N,N-dimethylamino)phenyl)phenylmethane
    • LEUCOMALACHITE GREEN [MI]
    • Aniline, 4,4'-benzylidenebis(N,N-dimethyl-
    • s6269
    • NSC-36379
    • Leucomalachite Green, analytical standard
    • Aniline, 4,4'-benzylidenebis(N,N-dimethyl- (8CI)
    • beta-cyclopentyl-dl-alanine
    • Aniline, 4,4'-benzylidenebis(N,N-dimethyl-(8CI)
    • 4,4'Bis(dimethylamino)triphenylmethane
    • Aniline, 4,4'benzylidenebis(N,Ndimethyl
    • Bis(4,4'(dimethylamino)phenyl)phenyl methane
    • 4,4'(Phenylmethylene)bis(N,Ndimethylbenzenamine)
    • DB-041934
    • Bis(p(N,Ndimethylamino)phenyl)phenylmethane
    • 4,4'Bis(N,Ndimethylaminophenyl)phenylmethane
    • Benzenamine, 4,4'(phenylmethylene)bis(N,Ndimethyl
    • p,p'Benzylidenebis(N,Ndimethylaniline)
    • 1ST7303
    • Bis(pdimethylaminophenyl)phenylmethane
    • 4,4'Benzylidene bis(N,Ndimethylaniline)
    • N,N,N',N'Tetramethyl4,4'benzylidenedianiline
    • Leucomalachite green
    • MDL: MFCD00008315
    • Inchi: 1S/C23H26N2/c1-24(2)21-14-10-19(11-15-21)23(18-8-6-5-7-9-18)20-12-16-22(17-13-20)25(3)4/h5-17,23H,1-4H3
    • InChI Key: WZKXBGJNNCGHIC-UHFFFAOYSA-N
    • SMILES: N(C)(C)C1C=CC(=CC=1)C(C1C=CC=CC=1)C1C=CC(=CC=1)N(C)C

Computed Properties

  • Exact Mass: 330.21000
  • Monoisotopic Mass: 330.209599
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 6.5

Experimental Properties

  • Color/Form: No data available
  • Density: 1.070±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 100-102 °C (lit.)
  • Boiling Point: No data available
  • Flash Point: 475.4 ºC at 760 mmHg
  • Refractive Index: 1.621
  • Solubility: Insuluble (1.2E-4 g/L) (25 ºC),
  • Water Partition Coefficient: Soluble in water (<0.1 mg/ml), chloroform, benzene, ethyl ether, ethanol and toluene.
  • PSA: 6.48000
  • LogP: 4.99880
  • Sensitiveness: Air Sensitive

Leucomalachite green Security Information

  • Symbol: GHS07 GHS09
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H302,H400
  • Warning Statement: P273
  • Hazardous Material transportation number:UN 3077 9/PG 3
  • WGK Germany:3
  • Hazard Category Code: 40-68
  • Safety Instruction: S36/37-S61-S60
  • RTECS:CY1203055
  • Hazardous Material Identification: Xn N
  • TSCA:Yes
  • Risk Phrases:R40
  • Safety Term:S36/37-S61-S60
  • Storage Condition:Storage temperature 2-8 ℃

Leucomalachite green Customs Data

  • HS CODE:2921590090
  • Customs Data:

    China Customs Code:

    2921590090

    Overview:

    2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Leucomalachite green Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:129-73-7)Leucomalachite green
Order Number:LE13537
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:09
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:129-73-7)Leucomalachite green
Order Number:A1011165
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:11
Price ($):196.0
Email:sales@amadischem.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:129-73-7)Leucomalachite green
LE13537
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:129-73-7)Leucomalachite green
A1011165
Purity:99%
Quantity:5g
Price ($):196.0
Email